N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide

• IUPAC Name: N-[4-(4-methylpiperidine-1-carbonyl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C17H20N2O3S2/c1-13-8-10-19(11-9-13)17(20)14-4-6-15(7-5-14)18-24(21,22)16-3-2-12-23-16/h2-7,12-13,18H,8-11H2,1H3
• InChI Key: QYENKLPKAFDBDI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C17H20N2O3S2
• Molecular Weight: 364.5 g/mol

Description

N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide, also known as TAK-659, is a small molecule inhibitor that has been developed as a potential treatment for various types of cancer and autoimmune diseases. In

Mechanism of Action

N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide works by inhibiting the activity of Bruton's tyrosine kinase (BTK), which is a key enzyme involved in B-cell receptor signaling. By blocking BTK activity, N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide can prevent the proliferation and survival of cancer cells and suppress the activity of immune cells in autoimmune diseases.
Biochemical and Physiological Effects:
N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide has been shown to inhibit BTK activity in various cell lines and animal models, leading to reduced cell proliferation and increased apoptosis in cancer cells. It has also been shown to suppress the activation of immune cells in autoimmune diseases, leading to reduced inflammation and tissue damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide in lab experiments is its specificity for BTK, which reduces the risk of off-target effects. However, the potency and efficacy of N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide may vary depending on the specific cell type and disease model being studied, which may limit its usefulness in certain contexts.

Future Directions

There are several potential future directions for research on N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide. One area of focus could be on optimizing the synthesis method to improve yield and purity. Another area of research could be on developing more potent and selective BTK inhibitors based on the structure of N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide. Additionally, further preclinical and clinical studies will be needed to fully evaluate the safety and efficacy of N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide as a potential treatment for cancer and autoimmune diseases.

Scientific Research Applications

N-{4-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-thiophenesulfonamide has shown promising results in preclinical studies as a potential treatment for various types of cancer, including B-cell malignancies, multiple myeloma, and solid tumors. It has also shown efficacy in treating autoimmune diseases such as rheumatoid arthritis and lupus.